Cas no 1822576-78-2 (3-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 5-(trifluoromethyl)-, 3-(1,1-dimethylethyl) ester)

• Product Name: 3-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 5-(trifluoromethyl)-, 3-(1,1-dimethylethyl) ester
• CAS No: 1822576-78-2
• MF: C₁₂H₁₆F₃NO₄
• MW: 295.254954338074
• MDL: MFCD24533082
• CID: 5240695
• PubChem ID: 75263498
• Update Time: 2025-05-19

3-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 5-(trifluoromethyl)-, 3-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 5-(trifluoromethyl)-, 3-(1,1-dimethylethyl) ester

• MDL： MFCD24533082
• Inchi： 1S/C12H16F3NO4/c1-10(2,3)20-9(19)16-5-11(12(13,14)15)4-6(11)7(16)8(17)18/h6-7H,4-5H2,1-3H3,(H,17,18)
• InChI Key： XTVMFNVLSMXZFO-UHFFFAOYSA-N
• SMILES： C12C(C(F)(F)F)(C1)CN(C(OC(C)(C)C)=O)C2C(O)=O

Additional information on 3-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 5-(trifluoromethyl)-, 3-(1,1-dimethylethyl) ester

Introduction to 3-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 5-(trifluoromethyl)-, 3-(1,1-dimethylethyl) ester (CAS No. 1822576-78-2)

The compound 3-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 5-(trifluoromethyl)-, 3-(1,1-dimethylethyl) ester, identified by its CAS number 1822576-78-2, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This intricate molecular structure, featuring a bicyclic framework with azabenzene and ester functionalities, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

At the core of this compound's appeal lies its unique bicyclic scaffold, which is characterized by a three-membered nitrogen-containing ring fused to a six-membered carbon ring. This structural motif is not only chemically intriguing but also offers a versatile platform for further functionalization. The presence of two carboxylic acid groups at the 2 and 3 positions of the bicyclic system enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the introduction of a 5-(trifluoromethyl) group and a 3-(1,1-dimethylethyl) ester moiety further modulates its physicochemical properties, contributing to improved solubility and metabolic stability.

Recent studies have highlighted the significance of such structural features in drug design. The bicyclic core of this compound mimics natural product scaffolds that have been successfully exploited in drug development. For instance, similar structures have been found to exhibit potent biological activity against various targets, including enzymes and receptors involved in inflammatory pathways. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to enhance binding affinity and metabolic resistance.

The ester functionality at the 3-position not only provides a site for further derivatization but also contributes to the overall hydrophobicity of the molecule. This balance between hydrophilic and hydrophobic regions is crucial for optimizing oral bioavailability and tissue distribution. Moreover, the tert-butyl ester group serves as a protecting group during synthetic transformations while maintaining the integrity of the underlying pharmacophore.

In the realm of medicinal chemistry, this compound has been explored as a potential lead for treating conditions associated with inflammation and immune dysregulation. Preliminary in vitro studies suggest that derivatives of 3-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 5-(trifluoromethyl)-, 3-(1,1-dimethylethyl) ester may interact with cyclooxygenase (COX) enzymes and other inflammatory mediators. The structural similarity to known anti-inflammatory agents suggests that further optimization could yield compounds with enhanced efficacy and reduced side effects.

Additionally, the compound's stability under various conditions makes it an attractive candidate for formulation into drug products. Its resistance to hydrolysis and degradation ensures prolonged activity in biological systems. This stability is particularly important for oral formulations where exposure to gastrointestinal fluids can be harsh.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the bicyclic core followed by selective functionalization at specific positions. The introduction of fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with potential biological targets. These studies reveal that the bicyclic scaffold fits snugly into active sites on proteins, while the trifluoromethyl group enhances hydrophobic interactions. Such insights are invaluable for guiding structure-activity relationship (SAR) studies aimed at improving potency and selectivity.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug discovery. The nitrogen atom in the azabicyclo[3.1.0]hexane ring introduces basicity and electronic diversity into the molecule, which can be exploited for charge-charge interactions with acidic or basic residues on target proteins. This feature is particularly useful in designing kinase inhibitors or G protein-coupled receptor (GPCR) modulators.

In conclusion,3-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 5-(trifluoromethyl)-, 3-(1,1-dimethylethyl) ester represents a promising candidate for further development in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with improved pharmacological profiles. Ongoing research aims to explore its potential applications in treating inflammatory diseases and other conditions where targeted molecular intervention is required.